1-cyclopropyl-6-oxo-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-3-piperidinecarboxamide

• IUPAC Name: 1-cyclopropyl-6-oxo-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]piperidine-3-carboxamide
• InChI: InChI=1S/C19H22N4O3/c24-17-9-6-14(12-23(17)15-7-8-15)19(25)20-11-10-16-21-18(22-26-16)13-4-2-1-3-5-13/h1-5,14-15H,6-12H2,(H,20,25)
• InChI Key: PADRZYLVTAQQHE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CC(CCC2=O)C(=O)NCCC3=NC(=NO3)C4=CC=CC=C4
• Molecular Formula: C19H22N4O3
• Molecular Weight: 354.4 g/mol

Description

The compound appears to contain a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom. This ring structure is a common pharmacophore, meaning it’s a part of the molecule that is responsible for its biological activity.

Molecular Structure Analysis

The 1,2,4-oxadiazole ring is a well-known pharmacophore, frequently encountered in active pharmaceutical ingredients with various therapeutic focuses. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

The 1,2,4-oxadiazole ring can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its exact structure. For example, 2- (1,2,4-Oxadiazol-5-yl)anilines were found to be white powders with a melting point of 107–109°С.

Safety and Hazards

The safety and hazards of a compound would depend on its exact structure and usage. For example, 1-cyclopropyl-6-oxo-2-phenylpiperidine-3-carboxylic acid has hazard statements H302,H312,H332 indicating that it is harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

The 1,2,4-oxadiazole ring is a well-known pharmacophore and is frequently encountered in active pharmaceutical ingredients with various therapeutic focuses. Therefore, the development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry.